Cas no 215798-14-4 (6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 215798-14-4
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• MDL: MFCD08234660
• CID: 66932
• PubChem ID: 21712558
• Update Time: 2025-06-09

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 6-Trifluoromethyl-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• 6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE ​
• 6-Trifluoromethyl-1,2,3,4-tetrahydro-isoquinoline hydrochloride salt
• QC-7294
• AK134991
• 6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• YSICEHWFFMXFAP-UHFFFAOYSA-N
• 6-Trifluoromethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 3354AJ
• SY045268
• EN000249
• AB0077954
• ST2406388
• AX8107740
• Z
• 215798-14-4
• MFCD08234660
• 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride, AldrichCPR
• SCHEMBL1000104
• 6-trifluoromethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride salt
• AKOS016845924
• SB35429
• A20019
• 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (1:1)
• 6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDROISOQUINOLINEHYDROCHLORIDE
• AMY3899
• 6-(trifluoromethyl)-1, 2, 3, 4-tetrahydroisoquinoline;hydrochloride
• DTXSID50617243
• 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• CS-W005289
• FT-0754446
• DS-4872
• 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• DB-031614

• MDL： MFCD08234660
• Inchi： 1S/C10H10F3N.ClH/c11-10(12,13)9-2-1-8-6-14-4-3-7(8)5-9;/h1-2,5,14H,3-4,6H2;1H
• InChI Key： YSICEHWFFMXFAP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2CNCCC=2C=1)(F)F

Computed Properties

• Exact Mass: 237.05300
• Monoisotopic Mass: 237.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 3.48190

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD107740)

Additional information on 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

Research Update on 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 215798-14-4)

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 215798-14-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride, emphasizing its role as a versatile building block for the development of novel dopamine receptor modulators. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's trifluoromethyl group was found to enhance its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In another study, researchers investigated the compound's potential as a scaffold for designing sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological and psychiatric disorders, including depression and neuropathic pain. The study demonstrated that derivatives of 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride exhibited high affinity and selectivity for sigma-1 receptors, suggesting their utility in developing new therapeutics for CNS disorders. Molecular docking studies further supported these findings, revealing key interactions between the compound and the receptor's binding site.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicated that 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride possesses favorable pharmacokinetic profiles, including good oral bioavailability and moderate plasma protein binding. These characteristics are critical for its potential use as a drug candidate, as they influence the compound's efficacy and safety in vivo.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structural modifications to enhance its pharmacological properties and reduce potential toxicity. Additionally, in vivo studies are needed to validate the compound's therapeutic potential in animal models of CNS disorders.

In conclusion, 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 215798-14-4) represents a valuable chemical entity with significant potential in drug discovery. Its versatility as a synthetic intermediate and its promising pharmacological properties make it a compound of interest for further research. Continued exploration of its applications in CNS disorders and other therapeutic areas is warranted to fully realize its potential.